Cas no 2034282-77-2 (2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide)

• Product Name: 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide
• CAS No: 2034282-77-2
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.4096
• CID: 5349809
• Update Time: 2025-05-19

2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]acetamide
• 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide
• 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide

• Inchi： 1S/C18H16N4O3S/c23-17(11-22-15-3-1-2-4-16(15)25-18(22)24)19-7-9-21-8-5-14(20-21)13-6-10-26-12-13/h1-6,8,10,12H,7,9,11H2,(H,19,23)
• InChI Key： KIXQAUWSCVPFCB-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1C([H])=C([H])N(C([H])([H])C([H])([H])N([H])C(C([H])([H])N2C(=O)OC3=C([H])C([H])=C([H])C([H])=C23)=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 535
• XLogP3: 1.9
• Topological Polar Surface Area: 105

Additional information on 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide

Comprehensive Analysis of 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS No. 2034282-77-2)

In the rapidly evolving field of medicinal chemistry, 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide (CAS No. 2034282-77-2) has emerged as a compound of significant interest. This molecule, characterized by its unique benzoxazole and thiophene-pyrazole hybrid structure, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its modular design, which allows for targeted modifications to enhance bioavailability and efficacy.

The compound's acetamide linker and heterocyclic moieties contribute to its versatile binding properties, making it a promising candidate for modulating protein-protein interactions. Recent studies highlight its relevance in addressing neurodegenerative disorders and inflammatory pathways, topics that dominate current biomedical searches. With the growing demand for small-molecule therapeutics, this compound aligns with trends in precision medicine and AI-driven drug design—keywords frequently queried in scientific databases.

From a synthetic perspective, the incorporation of a thiophene-3-yl group into the pyrazole ring enhances the compound's metabolic stability, a critical factor in pharmacokinetics. Computational models suggest strong affinity for kinases and GPCRs, reflecting its potential in oncology and CNS drug development. These attributes resonate with industry searches for "next-generation kinase inhibitors" and "blood-brain barrier penetrant molecules."

Environmental and safety profiles of CAS 2034282-77-2 are also under scrutiny, as sustainable chemistry gains traction. Its halogen-free design and biodegradability potential address the rising interest in green chemistry and EPA-compliant compounds. This dual focus on efficacy and sustainability positions it favorably in grant proposals and patent applications.

In conclusion, 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}acetamide represents a convergence of innovation and practicality. Its structural ingenuity and therapeutic versatility make it a standout subject for researchers exploring fragment-based drug discovery and multi-target ligands—topics that consistently trend in academic and industrial circles.